Cas no 1312536-17-6 (Cyclohexanecarboxylic acid, 3,5-dimethyl-4-oxo-, ethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 3,5-dimethyl-4-oxo-, ethyl ester
• CAS No: 1312536-17-6
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 2126202
• Update Time: 2023-08-04

Cyclohexanecarboxylic acid, 3,5-dimethyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 3,5-dimethyl-4-oxocyclohexanecarboxylate
• Cyclohexanecarboxylicacid,3,5-dimethyl-4-oxo-,ethylester
• Cyclohexanecarboxylic acid, 3,5-dimethyl-4-oxo-, ethyl ester

• Inchi： 1S/C11H18O3/c1-4-14-11(13)9-5-7(2)10(12)8(3)6-9/h7-9H,4-6H2,1-3H3
• InChI Key： HZNNJZPCXMSOKY-UHFFFAOYSA-N
• SMILES： O=C1C(C)CC(C(=O)OCC)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Topological Polar Surface Area: 43.4